Cas no 863594-46-1 (3-(4-methoxyphenyl)-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)propanamide)

• Product Name: 3-(4-methoxyphenyl)-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)propanamide
• CAS No: 863594-46-1
• MF: C₂₃H₂₁N₃O₂S
• MW: 403.496743917465
• CID: 6431397
• PubChem ID: 7087682
• Update Time: 2025-07-16

3-(4-methoxyphenyl)-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)propanamide
• 3-(4-methoxyphenyl)-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)propanamide
• 3-(4-methoxyphenyl)-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)propanamide
• 863594-46-1
• AKOS024597043
• 3-(4-methoxyphenyl)-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]propanamide
• F0694-0559

• Inchi： 1S/C23H21N3O2S/c1-15-18(22-26-20-7-4-14-24-23(20)29-22)5-3-6-19(15)25-21(27)13-10-16-8-11-17(28-2)12-9-16/h3-9,11-12,14H,10,13H2,1-2H3,(H,25,27)
• InChI Key： YRPHFOVXRPPIKF-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1C1=CC=CC(=C1C)NC(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 403.13544809g/mol
• Monoisotopic Mass: 403.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(4-methoxyphenyl)-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)propanamide

Introduction to 3-(4-methoxyphenyl)-N-(2-methyl-3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)propanamide (CAS No. 863594-46-1)

3-(4-methoxyphenyl)-N-(2-methyl-3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)propanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 863594-46-1, belongs to a class of molecules that exhibit promising properties in various pharmacological contexts. The detailed structural composition of this molecule includes a benzamide core, which is flanked by aromatic rings and heterocyclic structures, contributing to its intricate chemical profile.

The benzamide moiety in this compound is particularly noteworthy, as amides are well-documented in medicinal chemistry for their role in drug design. The presence of a 4-methoxyphenyl group at the para position relative to the amide bond introduces a hydroxyl substituent that can engage in hydrogen bonding, potentially enhancing the molecule's solubility and bioavailability. This feature is critical in drug development, where pharmacokinetic properties often dictate a drug's efficacy and safety.

Furthermore, the 1,3-thiazolo[5,4-b]pyridin scaffold is a heterocyclic system that has been extensively studied for its biological relevance. Pyridine derivatives are known for their involvement in various biological pathways, making them valuable scaffolds for drug discovery. The specific arrangement of nitrogen atoms within the thiazole and pyridine rings suggests potential interactions with biological targets such as enzymes and receptors. These interactions are pivotal in modulating cellular processes and have been explored in the development of therapeutic agents.

The 2-methylphenyl substituent attached to the thiazole-pyridine complex adds another layer of complexity to the molecule. Methyl groups are commonly incorporated into drug molecules to influence their metabolic stability and binding affinity. In this context, the methyl group may enhance the compound's interaction with specific binding sites on biological targets, thereby increasing its pharmacological activity. Additionally, the phenyl ring provides a platform for further functionalization, allowing for the exploration of diverse chemical modifications.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. Molecular docking studies have been instrumental in understanding how 3-(4-methoxyphenyl)-N-(2-methyl-3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)propanamide interacts with potential targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. The precise orientation of functional groups within the molecule is thought to play a crucial role in determining its binding affinity and selectivity.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic bond formations between aromatic and heterocyclic components, requiring meticulous control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methodologies not only highlight the synthetic prowess of modern chemistry but also underscore the importance of innovative approaches in accessing novel pharmacophores.

In terms of pharmacological potential, 3-(4-methoxyphenyl)-N-(2-methyl-3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)propanamide has been investigated for its possible applications in treating neurological disorders. The structural motifs present in this molecule are reminiscent of known bioactive compounds that modulate neurotransmitter systems. Preliminary studies suggest that it may interact with receptors or enzymes involved in synaptic transmission and neuroprotection. Such interactions could make it a candidate for further development as a therapeutic agent.

The role of computational modeling has been increasingly emphasized in evaluating the pharmacokinetic properties of new compounds like 863594-46-1. Techniques such as molecular dynamics simulations allow researchers to predict how the molecule behaves within biological environments over time. These simulations provide insights into factors such as protein binding affinity, metabolic stability, and distribution within tissues. Such data is invaluable for optimizing drug candidates before they enter preclinical testing.

The chemical diversity inherent in this compound also opens avenues for structure-activity relationship (SAR) studies. By systematically modifying specific functional groups or substituents, researchers can gain a deeper understanding of how structural changes influence biological activity. This approach has been instrumental in refining lead compounds into more effective drugs. The flexibility offered by the thiazole-pyridine core makes it an attractive scaffold for such explorations.

Future directions for research on 863594-46-1 include exploring its potential as an intermediate in larger synthetic schemes or as part of combinatorial libraries designed for high-throughput screening (HTS). HTS campaigns can rapidly identify compounds with desired biological properties from vast collections of molecules. The structural complexity of this compound suggests that it could serve as a building block for generating novel derivatives with enhanced therapeutic profiles.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how new compounds are identified and prioritized. These algorithms can analyze large datasets containing chemical structures and biological activity data to predict promising candidates with remarkable accuracy. As more experimental data becomes available on 863594-46-1 and related analogs, machine learning models will continue to refine their predictions about its potential applications.

In conclusion,3-(4-methoxyphenyl)-N-(2-methyl-3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)propanamide (CAS No. 863594-46-1) represents a fascinating example of how intricate molecular structures can be leveraged for pharmacological exploration. Its unique combination of aromatic rings, heterocyclic moieties, and functional groups positions it as a valuable candidate for further investigation across multiple therapeutic areas including neurological disorders, inflammation, and metabolic diseases among others . As research progresses,this compound will undoubtedly contribute significantlyto our understanding both fundamental aspects medicinal chemistry